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Compound of Interest

Compound Name: bPiDDB

Cat. No.: B1663700 Get Quote

Immediate Safety and Logistical Information for the Disposal of 3',4'-Methylenedioxy-α-

pyrrolidinobutiophenone (MDPBP)

For the purposes of this guidance, it is understood that "bPiDDB" refers to 3',4'-

Methylenedioxy-α-pyrrolidinobutiophenone, a psychoactive substance of the cathinone class,

commonly abbreviated as MDPBP. Due to its hazardous properties, all personnel must adhere

to strict safety protocols during handling and disposal to mitigate exposure risks.

Core Safety Precautions
When handling bPiDDB, the following personal protective equipment (PPE) and engineering

controls are mandatory:

Eye/Face Protection: Wear safety glasses with side shields or chemical safety goggles. A

face shield is recommended when there is a significant risk of splashing.

Hand Protection: Use chemical-resistant gloves, such as nitrile. Double-gloving is advised.

Respiratory Protection: All work should be conducted in a certified chemical fume hood or

another suitable ventilated enclosure. If engineering controls are insufficient to prevent

aerosol generation, a NIOSH-approved respirator is necessary.

Body Protection: A chemical-resistant lab coat or disposable gown is required. For larger

quantities or situations with a high risk of splashing, a chemical-resistant apron or coveralls
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should be worn.

Quantitative Data for bPiDDB (MDPBP)
The following table summarizes key quantitative and qualitative information for the safe

handling and disposal of bPiDDB.

Property Value

Full Chemical Name 3',4'-Methylenedioxy-α-pyrrolidinobutiophenone

Abbreviation MDPBP

CAS Number 784985-33-7

Molecular Formula C₁₅H₁₉NO₃

Molar Mass 261.32 g/mol

Appearance Crystalline solid

Solubility
DMSO: ~0.5 mg/mL, Ethanol: ~1 mg/mL, PBS

(pH 7.2): ~10 mg/mL

Storage Store at -20°C

Stability ≥ 5 years at -20°C

Source: BenchChem[1]

Hazard Identification and Classification
bPiDDB is classified as a hazardous substance. The Safety Data Sheet (SDS) for its

hydrochloride salt indicates the following hazards:

Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Acute Toxicity (Oral,

Dermal, Inhalation)
💀 Danger

Toxic if swallowed, in

contact with skin, or if

inhaled.
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Source: BenchChem[1]

Experimental Protocol: bPiDDB Waste Disposal
This protocol outlines the step-by-step procedure for the safe disposal of bPiDDB waste in a

laboratory setting.

Objective: To safely collect, label, and store bPiDDB waste for removal by a certified

hazardous waste disposal service.

Materials:

Designated, compatible, and clearly labeled hazardous waste container

Hazardous waste labels

Personal Protective Equipment (PPE) as specified above

Waste manifest or logbook

Procedure:

Waste Identification and Segregation:

Identify all bPiDDB waste, including the pure compound, solutions, and contaminated

materials (e.g., pipette tips, gloves, weighing paper).

Segregate bPiDDB waste from other chemical waste streams to prevent unintended

chemical reactions.

Waste Collection:

Solid Waste: Carefully place solid bPiDDB waste into the designated hazardous waste

container to minimize dust generation.

Liquid Waste: Pour liquid waste containing bPiDDB carefully into the designated liquid

hazardous waste container. Use a funnel to prevent spills.
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Container Labeling:

Affix a hazardous waste label to the container.

Clearly write the full chemical name: "3',4'-Methylenedioxy-α-pyrrolidinobutiophenone" and

list any other components in the waste mixture.

Indicate the approximate quantity or concentration of bPiDDB.

Record the date of waste accumulation and the name of the generating laboratory or

researcher.

Secure Packaging:

Ensure the lid of the waste container is securely fastened at all times, except when adding

waste.

Do not overfill the container. Leave at least 10% of headspace to accommodate for

expansion and prevent spills.

Temporary In-Lab Storage:

Store the sealed and labeled waste container in a designated and secure satellite

accumulation area within the laboratory.

This area should be well-ventilated, away from general laboratory traffic, and ideally within

a secondary containment tray to capture any potential leaks.

Disposal:

Arrange for the collection of the hazardous waste container by your institution's

environmental health and safety (EHS) department or a certified hazardous waste

disposal company.

Follow all institutional and local regulations for the final disposal of hazardous chemical

waste.
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Logical Workflow for bPiDDB Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of bPiDDB waste.
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bPiDDB Disposal Workflow
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Caption: Logical workflow for the proper disposal of bPiDDB waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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